Cas no 1261836-96-7 (2-Amino-3-chlorobenzyl bromide)
2-Amino-3-chlorobenzyl bromide Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-chlorobenzyl bromide
- 2-Amino-3-chlorobenzyl bromide
-
- Inchi: 1S/C7H7BrClN/c8-4-5-2-1-3-6(9)7(5)10/h1-3H,4,10H2
- InChI Key: JPJLPAFWOOXZIC-UHFFFAOYSA-N
- SMILES: BrCC1C=CC=C(C=1N)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 110
- XLogP3: 2.4
- Topological Polar Surface Area: 26
2-Amino-3-chlorobenzyl bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013027123-250mg |
2-Amino-3-chlorobenzyl bromide |
1261836-96-7 | 97% | 250mg |
499.20 USD | 2021-06-22 | |
| Alichem | A013027123-500mg |
2-Amino-3-chlorobenzyl bromide |
1261836-96-7 | 97% | 500mg |
806.85 USD | 2021-06-22 | |
| Alichem | A013027123-1g |
2-Amino-3-chlorobenzyl bromide |
1261836-96-7 | 97% | 1g |
1,579.40 USD | 2021-06-22 |
2-Amino-3-chlorobenzyl bromide Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2-Amino-3-chlorobenzyl bromide
Recent Advances in the Application of 2-Amino-3-chlorobenzyl bromide (CAS: 1261836-96-7) in Chemical Biology and Pharmaceutical Research
2-Amino-3-chlorobenzyl bromide (CAS: 1261836-96-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in the construction of heterocyclic scaffolds, which are prevalent in many drug molecules. This compound's unique reactivity, attributed to the presence of both amino and bromomethyl functional groups, makes it a versatile building block in medicinal chemistry. The growing interest in this compound is evidenced by its increasing appearance in patent literature and academic publications over the past five years.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 2-amino-3-chlorobenzyl bromide in the synthesis of novel kinase inhibitors. Researchers utilized this compound to create a series of pyrimidine derivatives that showed promising activity against several cancer-related kinases. The study reported IC50 values in the low micromolar range for several compounds, with one derivative showing particular potency against EGFR (L858R/T790M) mutant cells. This work underscores the compound's potential in targeted cancer therapy development.
In the field of antimicrobial research, a recent breakthrough was achieved using 2-amino-3-chlorobenzyl bromide as a precursor for novel quinolone antibiotics. A 2024 publication in Bioorganic & Medicinal Chemistry Letters described how modifications at the 2-amino position of the benzyl bromide led to compounds with enhanced activity against drug-resistant Gram-positive bacteria. The research team observed that the chlorine atom at the 3-position played a crucial role in maintaining compound stability while allowing for necessary structural modifications to improve pharmacokinetic properties.
The compound's application extends beyond small molecule therapeutics. A cutting-edge study in Chemical Science (2024) reported its use in the development of PROTACs (Proteolysis Targeting Chimeras). Researchers employed 2-amino-3-chlorobenzyl bromide as a linker component, taking advantage of its ability to form stable conjugates with both E3 ligase ligands and target protein binders. This application represents an exciting new direction for the compound in the rapidly growing field of targeted protein degradation therapeutics.
From a synthetic chemistry perspective, recent advances have improved the production and handling of 2-amino-3-chlorobenzyl bromide. A 2023 patent (WO202318765A1) disclosed a novel, safer method for its large-scale synthesis, addressing previous challenges related to stability and purity. The new protocol achieves yields exceeding 85% with >98% purity, making the compound more accessible for industrial applications. This development is particularly significant given the compound's increasing importance in pharmaceutical manufacturing.
Looking forward, the unique structural features of 2-amino-3-chlorobenzyl bromide continue to inspire innovative applications. Current research directions include its use in covalent inhibitor design, where the reactive bromomethyl group can form irreversible bonds with target proteins, and in the development of fluorescent probes for biological imaging. As the compound's versatility becomes increasingly apparent, we anticipate seeing more creative applications emerging in the coming years, particularly in the areas of precision medicine and chemical biology.
1261836-96-7 (2-Amino-3-chlorobenzyl bromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)